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Compound Focus: Cyprosulfamide

CAS No.: 221667-31-8

Cat. No.: S637387

Chemical Identity & Properties

The table below summarizes the fundamental chemical and physical properties of cyprosulfamide identified

in the search results.

Property Value /| Description Source

IUPAC Name N-[4-(cyclopropylcarbamoyl)phenylsulfonyl]-o-anisamide [1]

CAS Registry 221667-31-8 [1] [2]

Number

Molecular Formula C1sH18N20sS [1]1[2]

Molecular Weight 374.41 g/mol [1]112]

Melting Point 216 - 217 °C [2]

Log P (log Kow) 3.75260 (predicted) [2]

Mode of Action Herbicide safener; accelerates the herbicide detoxification process in  [1]
crops

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s637387?utm_src=pdf-body
https://www.smolecule.com/products/s637387?utm_src=pdf-interest
https://www.smolecule.com/products/s637387?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/1283.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1283.htm
https://www.chemsrc.com/en/cas/221667-31-8_179008.html
https://sitem.herts.ac.uk/aeru/iupac/Reports/1283.htm
https://www.chemsrc.com/en/cas/221667-31-8_179008.html
https://sitem.herts.ac.uk/aeru/iupac/Reports/1283.htm
https://www.chemsrc.com/en/cas/221667-31-8_179008.html
https://www.chemsrc.com/en/cas/221667-31-8_179008.html
https://www.chemsrc.com/en/cas/221667-31-8_179008.html
https://sitem.herts.ac.uk/aeru/iupac/Reports/1283.htm
https://www.smolecule.com/products/s637387?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Environmental Occurrence & Analytical Methodology

A 2021 U.S. Geological Survey (USGS) study provides the most concrete evidence of cyprosulfamide's

environmental transport, detecting it and its degradates in surface waters.

Environmental Detection Summary

The following table outlines the findings from the USGS study on water samples from the Midwestern

United States [3].

Analvt Detection Frequency in Maximum
nalyte

J Surface Water (N=34) Concentration (ng/L)
Cyprosulfamide (Parent) 25% 22.0
Cyprosulfamide desmethyl (a 19% Information missing
degradate)
N-cyclopropyl-4-sulfamoylbenzamide 56% 5185.9
(a degradate)
All Analytes in Groundwater 0% (Not Detected) Not Detected

Detailed Analytical Protocol

The USGS study used the following methodology for water analysis [3]:

e Sample Preparation: Solid-phase extraction (SPE)
¢ Instrumental Analysis: Liquid chromatography with tandem mass spectrometry (LC-MS/MS)
¢ Key Findings:

o Detection rates and concentrations were highest during the agricultural growing season.

o The frequent detection of the degradate N-cyclopropyl-4-sulfamoylbenzamide at high
concentrations indicates that transformation products can be more persistent and mobile than
the parent compound.

o The absence in groundwater samples suggests limited leaching potential under the studied
conditions.
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Mechanism of Action & Plant Detoxification

Recent research has started to elucidate the biochemical mechanism through which cyprosulfamide acts as a

safener. A 2024 study investigated its role in alleviating clomazone herbicide phytotoxicity in maize,

summarized in the diagram below.

Cyprosulfamide (CSA) Clomazone (Clo)
Treatment Herbicide

Pre-treatment

CSA + Clo Combined Treatment

Biochemical Response

Significant UpregulationEnhanced Activity \Reduced Levels

Detoxification Gene Families: Antioxidant Svstem:
* 5 P450 genes (CYP...) nt oy ' Oxidative Damage:
» SOD activity 1 9.7%
* 9 GST genes « GST activity 1 26.7% * MDA levels | 13.4%
* 2 UGT genes Y :

Herbicide Metabolism

Physiological Outcome

Phytotoxicity Mitigated:

» Smaller reductions in
plant height & fresh weight
 Chlorophyll loss reduced
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Mechanism of cyprosulfamide in mitigating herbicide phytotoxicity in maize.

Identified Data Gaps for Researchers

The search results consistently highlight a significant lack of public data on cyprosulfamide's environmental

fate. Key parameters for a full risk assessment are missing [1]:

e Environmental Fate: No data for soil degradation half-life (DTso), aqueous photolysis DTso, aqueous
hydrolysis DTso, or water-sediment DTso.

¢ Physicochemical Properties: Critical data for modeling, such as water solubility, vapor pressure,
and Henry's Law constant, are unavailable in the searched literature.

e Ecotoxicology: While the acute toxicity to fish is reported as low (LCso > 106 mg/L), comprehensive
aquatic and terrestrial toxicological data for chronic exposure are lacking [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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